5-Bromo-1-ethylbenzoimidazole HCl
Description
5-Bromo-1-ethylbenzoimidazole hydrochloride, also known as BKM-120, is a novel small molecular inhibitor. It has a CAS Number of 1365271-54-0 and a molecular weight of 261.55 . The IUPAC name for this compound is 5-bromo-1-ethyl-1H-benzimidazole hydrochloride .
Molecular Structure Analysis
The molecular formula of 5-Bromo-1-ethylbenzoimidazole HCl is C9H10BrClN2 . The InChI code is 1S/C9H9BrN2.ClH/c1-2-12-6-11-8-5-7(10)3-4-9(8)12;/h3-6H,2H2,1H3;1H . The compound has a bicyclic structure with a benzene ring fused to an imidazole ring .Physical And Chemical Properties Analysis
The molecular weight of 5-Bromo-1-ethylbenzoimidazole is 225.08 g/mol . It has a topological polar surface area of 17.8 Ų and a complexity of 163 . The compound has one rotatable bond .Scientific Research Applications
Organic Synthesis and Medicinal Chemistry
Benzimidazole derivatives are crucial intermediates in the synthesis of complex organic compounds and pharmaceuticals. For example, they play a significant role in the development of nuclear hormone receptor modulators through palladium-catalyzed intramolecular carbometalation reactions, which is a key step in synthesizing dibenzoxapine containing tetrasubstituted exocyclic alkenes with high purity for drug discovery (Richey & Yu, 2009).
Antimicrobial and Antifungal Activities
Novel benzimidazole derivatives have shown promising antimicrobial and antitubercular activities. For instance, 5-(nitro/bromo)-styryl-2-benzimidazoles demonstrated significant anti-tubercular activity against Mycobacterium tuberculosis and effective antimicrobial properties against various bacterial and fungal strains (Shingalapur et al., 2009). Similarly, synthesized benzimidazole derivatives exhibited potential antifungal activities, comparable to commercially available fungicides against Candida species, highlighting their utility in developing new antifungal agents (Ahmadi & Nahri-Niknafs, 2011).
Corrosion Inhibition
Benzimidazole compounds have been identified as effective corrosion inhibitors for metals in acidic media. For example, certain benzimidazole derivatives exhibited strong inhibition effects on the corrosion of mild steel in hydrochloric acid, acting as mixed-type inhibitors and demonstrating the potential of these compounds in industrial applications to protect metal surfaces from corrosion (Uqin et al., 2014).
properties
IUPAC Name |
5-bromo-1-ethylbenzimidazole;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9BrN2.ClH/c1-2-12-6-11-8-5-7(10)3-4-9(8)12;/h3-6H,2H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TUYZTKRBGXSCCF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=NC2=C1C=CC(=C2)Br.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10BrClN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.54 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-1-ethylbenzoimidazole HCl | |
CAS RN |
1365271-54-0 |
Source
|
| Record name | 1H-Benzimidazole, 5-bromo-1-ethyl-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1365271-54-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
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